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Compound of Interest

Compound Name: 4-Chlorooxazole-5-carboxylic acid

Cat. No.: B15329989

Get Quote

Executive Safety Summary & Hazard Identification
Substance: 4-Chlorooxazole-5-carboxylic acid CAS Registry Number: 1240604-29-8

Chemical Formula: C₄H₂ClNO₃[1]

Handling halogenated heteroaromatic acids requires a nuanced approach that goes beyond

standard laboratory hygiene. This compound presents a dual threat: it is an organic acid

capable of tissue corrosion/irritation and a halogenated substrate with specific toxicological and

disposal implications.

GHS Hazard Classification (Self-Validating Check)
Before entering the lab, verify these H-codes against your container label to ensure protocol

alignment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15329989#bc-rfq
https://www.benchchem.com/product/b15329989/docs?utm_src=pdf-body#handling-4-chlorooxazole-5-carboxylic-acid-advanced-safety-operational-guide
https://pubchem.ncbi.nlm.nih.gov/compound/77521
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15329989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category H-Code Risk Description

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1][2][3]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation

(Acidic functionality).

[1]

Serious Eye Damage 2A H319

Causes serious eye

irritation (High risk of

corneal damage).[1]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation (Mucosal

membrane threat).[1]

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable. They are selected based on the compound's

acidity and potential for transdermal absorption.[1]

A. Hand Protection: The "Double-Barrier" Standard
Why this matters: Standard latex gloves are permeable to many organic acids and halogenated

compounds.[1] Nitrile provides superior chemical resistance, but thickness matters.[4]

Primary Layer (Inner): Nitrile (0.11 mm / 4 mil).[1] Acts as a second skin and sweat barrier.[1]

Secondary Layer (Outer): Nitrile (minimum 0.11 mm) or Neoprene (if handling solutions >100

mL).[1]

Protocol: Inspect gloves for pinholes by inflating them slightly with air before donning.[1]

Change outer gloves immediately upon any splash contact.[1]

B. Eye & Face Protection
Why this matters: As a carboxylic acid, contact with the eye can cause immediate protein

denaturation and corneal opacity.[1] Safety glasses are insufficient for synthesis or purification
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steps.[1]

Requirement: Chemical Splash Goggles (ANSI Z87.1 / EN 166).[1]

High-Risk Operations: Face shield required over goggles during rotary evaporation or when

handling volumes >500 mg where "bumping" is a risk.[1]

C. Respiratory Protection
Why this matters: The H335 designation indicates that dust or vapors will irritate the upper

respiratory tract.[5]

Primary Control: All handling (weighing, dispensing, reaction setup) must occur inside a

certified Chemical Fume Hood.

Secondary Control: If weighing outside a hood is unavoidable (not recommended), use a

P100 / N95 particulate respirator.[1]

PPE Selection Logic & Risk Assessment
(Visualization)
This decision tree ensures you select the correct PPE based on the specific state of the

chemical (Solid vs. Solution).
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Start: Risk Assessment

Physical State?

Solid / Powder Solution / Liquid

Dust Generation Risk? Splash/Vapor Risk?

PROTOCOL A:
1. Fume Hood (Sash <18")

2. Nitrile Gloves (4 mil)
3. Safety Glasses/Goggles

Low (Weighing <1g)

PROTOCOL B:
1. Fume Hood

2. Double Nitrile or Neoprene
3. Splash Goggles + Face Shield

High (Milling/Lg Scale) Dilute / Small Vol Conc. / Heated / Lg Vol

Click to download full resolution via product page

Figure 1: Decision tree for selecting PPE based on physical state and operational risk.

Operational Protocols
Phase 1: Weighing & Transfer

The Hazard: Static electricity can cause the fine powder of 4-Chlorooxazole-5-carboxylic
acid to disperse, leading to inhalation or surface contamination.[1]

Procedure:

Place the analytical balance inside the fume hood.[1] If this is impossible, use a static-

dissipative weighing funnel.[1]

Pre-weigh the receiving flask.
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Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination.[1]

Wet Wipe Technique: Immediately wipe the balance area with a damp paper towel

(water/detergent) after weighing to capture invisible dust.[1]

Phase 2: Reaction Setup
The Hazard: Exothermic neutralization. As an acid, reaction with bases (e.g., carbonates,

hydrides) will release CO₂ or H₂, potentially causing splashes.

Procedure:

Add the base slowly to the acid solution, not the reverse, to control gas evolution.

Ensure the reaction vessel is vented (do not seal a gas-evolving reaction).[1]

Phase 3: Waste Disposal (Critical)[2]
Classification: This is a Halogenated Organic Acid.[1]

Do NOT: Pour down the drain. The chlorine atom makes it toxic to aquatic life and resistant

to standard biodegradation.[1]

Do NOT: Mix with oxidizing acids (Nitric/Perchloric) as this may generate toxic chlorine gas.

[1]

Disposal Path:

Collect in a container labeled "Halogenated Organic Waste".[1]

If neutralizing before disposal, do so carefully in a fume hood, then dispose of the neutral

salt solution as halogenated chemical waste (due to the chloro-oxazole core).[1]

Final destruction via high-temperature incineration equipped with a scrubber.[1]

Emergency Response: Spill Cleanup Logic
In the event of a spill, immediate action is required to prevent acid burns and inhalation.
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Spill Detected Assess Volume & State

Minor (<10g/10mL)
Inside Hood

Major (>10g)
Outside Hood

1. Cover with wet paper towel
(Prevent Dust)

2. Scoop into bag
Powder

1. Cover with Absorbent pads
2. Neutralize (Sodium Bicarb)

3. Collect as HazWaste

Liquid/Soln

Evacuate Area
Alert HSE

Double Bag & Label
'Halogenated Waste'

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing spills of 4-Chlorooxazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling 4-Chlorooxazole-5-carboxylic Acid: Advanced
Safety & Operational Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15329989/docs#handling-4-chlorooxazole-5-
carboxylic-acid-advanced-safety-operational-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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